Cas no 65402-32-6 (Butanedioic acid, 2-phosphono-2-(2-phosphonoethyl)-)

• Product Name: Butanedioic acid, 2-phosphono-2-(2-phosphonoethyl)-
• CAS No: 65402-32-6
• MF: C₆H₁₂O₁₀P₂
• MW: 306.101004600525
• CID: 399500
• PubChem ID: 12543052
• Update Time: 2025-04-19

Butanedioic acid, 2-phosphono-2-(2-phosphonoethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-phosphono-2-(2-phosphonoethyl)-
• 2-phosphono-2-(2-phosphonoethyl)butanedioic acid
• 65402-32-6
• SCHEMBL9490824
• DTXSID30501934

• Inchi： 1S/C6H12O10P2/c7-4(8)3-6(5(9)10,18(14,15)16)1-2-17(11,12)13/h1-3H2,(H,7,8)(H,9,10)(H2,11,12,13)(H2,14,15,16)
• InChI Key： FVELLNXPMFCHQJ-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)(CC(=O)O)CCP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 305.99056
• Monoisotopic Mass: 305.99057057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 189.66